Cas no 1806475-00-2 (Methyl 5-hydroxy-2-nitropyridine-4-acetate)

• Product Name: Methyl 5-hydroxy-2-nitropyridine-4-acetate
• CAS No: 1806475-00-2
• MF: C₈H₈N₂O₅
• MW: 212.15952205658
• CID: 4802256
• Update Time: 2025-07-18

Methyl 5-hydroxy-2-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-hydroxy-2-nitropyridine-4-acetate

• Inchi： 1S/C8H8N2O5/c1-15-8(12)3-5-2-7(10(13)14)9-4-6(5)11/h2,4,11H,3H2,1H3
• InChI Key： BRGDBBVSEQVHBX-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C=C1CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 0.4
• Topological Polar Surface Area: 105

Additional information on Methyl 5-hydroxy-2-nitropyridine-4-acetate

Methyl 5-hydroxy-2-nitropyridine-4-acetate (CAS No. 1806475-00-2): A Comprehensive Overview

Methyl 5-hydroxy-2-nitropyridine-4-acetate (CAS No. 1806475-00-2) is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound has garnered considerable attention due to its potential applications in various fields, including drug development and synthetic chemistry. The detailed exploration of its chemical structure, synthesis methods, and emerging research applications provides a comprehensive understanding of its significance.

The molecular structure of Methyl 5-hydroxy-2-nitropyridine-4-acetate consists of a pyridine ring substituted with a hydroxyl group at the 5-position and a nitro group at the 2-position, further modified by an acetic acid ester at the 4-position. This arrangement imparts distinct reactivity and interaction capabilities, making it a valuable intermediate in organic synthesis. The presence of both hydroxyl and nitro functional groups allows for diverse chemical transformations, facilitating the development of complex molecular architectures.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their broad spectrum of biological activities. Methyl 5-hydroxy-2-nitropyridine-4-acetate is no exception, as it has been investigated for its potential role in the synthesis of bioactive molecules. Studies have highlighted its utility in generating novel scaffolds for drug candidates targeting various therapeutic areas, including oncology and infectious diseases. The nitro group, in particular, can be reduced to an amine, providing a versatile handle for further functionalization.

The synthesis of Methyl 5-hydroxy-2-nitropyridine-4-acetate involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the nitration of a pyridine precursor followed by selective hydroxylation and esterification. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These techniques underscore the compound's importance in modern synthetic chemistry.

Recent research has demonstrated the compound's applicability in medicinal chemistry through its incorporation into drug-like molecules. For instance, derivatives of Methyl 5-hydroxy-2-nitropyridine-4-acetate have been explored as inhibitors of enzymes involved in cancer cell proliferation. The hydroxyl and nitro groups serve as critical pharmacophores, influencing both binding affinity and metabolic stability. Such findings highlight the compound's potential as a building block for next-generation therapeutics.

The chemical properties of Methyl 5-hydroxy-2-nitropyridine-4-acetate also make it valuable in material science applications. Its ability to participate in coordination chemistry has led to investigations into metal-organic frameworks (MOFs) and supramolecular assemblies. These materials exhibit unique properties that can be tailored for use in sensors, catalysts, and nanotechnology platforms. The versatility of this compound underscores its broad utility beyond traditional pharmaceutical applications.

In conclusion, Methyl 5-hydroxy-2-nitropyridine-4-acetate (CAS No. 1806475-00-2) is a multifaceted compound with significant implications in chemical synthesis and pharmaceutical research. Its structural features enable diverse functionalization pathways, making it a valuable intermediate for developing novel bioactive molecules. The ongoing exploration of its applications in drug discovery and material science continues to expand its relevance in modern science. As research progresses, this compound is poised to play an increasingly important role in advancing both academic and industrial endeavors.